2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone

• IUPAC Name: 2-(2-bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C15H25NO2/c1-18-14-4-6-16(7-5-14)15(17)10-13-9-11-2-3-12(13)8-11/h11-14H,2-10H2,1H3
• InChI Key: JGWPMLCRNMUYKO-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C(=O)CC2CC3CCC2C3
• Molecular Formula: C15H25NO2
• Molecular Weight: 251.36 g/mol

Description

2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone, also known as AH-7921, is a synthetic opioid analgesic drug. It was first synthesized in 1970 by a team of researchers at Allen and Hanburys, a subsidiary of GlaxoSmithKline. AH-7921 has been found to be highly effective in relieving pain, and has been studied extensively for its potential use in medical applications.

Mechanism of Action

2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone works by binding to and activating the mu-opioid receptor in the brain and spinal cord. This activation leads to a decrease in the transmission of pain signals, resulting in pain relief. 2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone has also been shown to have a lower risk of respiratory depression compared to other opioids, which is a potentially life-threatening side effect.
Biochemical and Physiological Effects
2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone has been shown to have a number of biochemical and physiological effects. It has been found to increase dopamine levels in the brain, which may contribute to its analgesic effects. 2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone has also been shown to affect the release of other neurotransmitters, including serotonin and norepinephrine.

Advantages and Limitations for Lab Experiments

2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone has a number of advantages for use in lab experiments. It is highly effective in relieving pain, and has been shown to have a lower risk of addiction and abuse compared to other opioids. However, there are also limitations to its use in lab experiments. 2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone has a relatively short half-life, which can make it difficult to study its long-term effects. It also has a narrow therapeutic window, which means that the dosage must be carefully controlled to avoid toxicity.

Future Directions

There are a number of future directions for research on 2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone. One area of interest is the potential use of 2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone in the treatment of opioid addiction. Another area of interest is the development of new and more effective analgesics based on the structure of 2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone. Additionally, further research is needed to better understand the long-term effects of 2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone and its potential for abuse and addiction.
Conclusion
In conclusion, 2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone is a synthetic opioid analgesic that has been studied extensively for its potential use in medical applications. It has been found to be highly effective in relieving pain, and has a lower risk of addiction and abuse compared to other opioids. 2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone works by binding to and activating the mu-opioid receptor in the brain and spinal cord, leading to a decrease in the transmission of pain signals. While there are limitations to its use in lab experiments, there are also a number of future directions for research on 2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone, including its potential use in the treatment of opioid addiction and the development of new and more effective analgesics.

Synthesis Methods

The synthesis of 2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone involves a series of chemical reactions that convert starting materials into the final product. The process begins with the reaction between 4-methoxypiperidine and 2-bicyclo[2.2.1]heptanone, which produces a key intermediate. This intermediate is then reacted with ethyl chloroacetate to form the final product, 2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone.

Scientific Research Applications

2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone has been studied extensively for its potential use in medical applications, particularly as an analgesic for the treatment of pain. It has been found to be highly effective in relieving pain, and has been shown to have a lower risk of addiction and abuse compared to other opioids. 2-(2-Bicyclo[2.2.1]heptanyl)-1-(4-methoxypiperidin-1-yl)ethanone has also been studied for its potential use in the treatment of opioid addiction, as it has been shown to reduce withdrawal symptoms and cravings.